![molecular formula C11H23NO2S B2612525 tert-butyl N-(6-sulfanylhexyl)carbamate CAS No. 478691-29-1](/img/structure/B2612525.png)
tert-butyl N-(6-sulfanylhexyl)carbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Tert-butyl N-(6-sulfanylhexyl)carbamate, also known as TBHQ, is a synthetic food antioxidant that is commonly added to processed foods to extend their shelf life. It is a type of carbamate, which are useful protecting groups for amines .
Synthesis Analysis
The formation of Boc-protected amines and amino acids, which includes tert-butyl carbamates, is conducted under either aqueous or anhydrous conditions, by reaction with a base and the anhydride Boc2O . Active esters and other derivatives such as Boc-ONH2 and Boc-N3 can also be used .Chemical Reactions Analysis
The Boc group in tert-butyl carbamates is stable towards most nucleophiles and bases . Therefore, an orthogonal protection strategy using a base-labile protection group such as Fmoc is possible . Tert-butyl carbamates are cleaved under anhydrous acidic conditions with the production of tert-butyl cations .Scientific Research Applications
Synthesis and Chemical Transformations
tert-Butyl (phenylsulfonyl)alkyl-N-hydroxycarbamates, similar to tert-butyl N-(6-sulfanylhexyl)carbamate, have been synthesized from aldehydes and tert-butyl N-hydroxycarbamate. These compounds behave as N-(Boc)-protected nitrones in reactions with organometallics, resulting in N-(Boc)hydroxylamines. Such chemical transformations highlight their potential as building blocks in organic synthesis (Guinchard, Vallée, & Denis, 2005).
Synthesis of Amino Protecting Groups
N-tert-butyldimethylsilyloxycarbonyl group (silyl carbamate), synthesized from commonly used amino protecting groups like N-tert-butoxycarbonyl (Boc), is an example of the application of tert-butyl carbamates in synthesizing amino protecting groups. Such derivatives, upon activation with fluoride ion, react with various electrophiles to yield N-ester type compounds in high yield (Sakaitani & Ohfune, 1990).
Enantioseparation of Amino Acids
tert-Butyl carbamate modified quinine and quinidine-based chiral stationary phases have been used for the enantioseparation of amino acids tagged with 6-aminoquinolyl-N-hydroxysuccinimidyl carbamate (AQC). This demonstrates the role of tert-butyl carbamates in facilitating the separation of amino acid enantiomers (Hellinger, Horak, & Lindner, 2013).
Catalytic Applications
tert-Butyl phenyl sulfoxide, related to tert-butyl carbamates, serves as a precatalyst for generating sulfenate anions under basic conditions, catalyzing coupling reactions in organic synthesis (Zhang, Jia, Sagamanova, Pericàs, & Walsh, 2015).
Protection of Hydroxyl Groups
tert-Butyl carbamates are important in protecting hydroxyl groups in various chemical syntheses. Such protecting agents combine stability under different conditions with susceptibility to specific removal agents, demonstrating their versatility in organic chemistry (Corey & Venkateswarlu, 1972).
Synthesis of Protected Amino Alcohols
tert-Butanesulfinyl aldimines and ketimines, which can be derived from tert-butyl carbamates, are precursors in synthesizing protected 1,2-amino alcohols. These compounds have high yields and diastereoselectivities, indicating their utility in complex organic syntheses (Tang, Volkman, & Ellman, 2001).
Properties
IUPAC Name |
tert-butyl N-(6-sulfanylhexyl)carbamate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H23NO2S/c1-11(2,3)14-10(13)12-8-6-4-5-7-9-15/h15H,4-9H2,1-3H3,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKCPAESMCGEPNP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCCCCCCS |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H23NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
478691-29-1 |
Source
|
Record name | tert-butyl N-(6-sulfanylhexyl)carbamate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.